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Compound of Interest

Compound Name: 2,4,6-Trihydroxybenzaldehyde

Cat. No.: B105460

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formylation of
phloroglucinol (1,3,5-trihydroxybenzene) to produce 2,4,6-trihydroxybenzaldehyde. This key
intermediate is valuable in the synthesis of various pharmaceuticals and other biologically
active molecules. Two primary methods are detailed: the Vilsmeier-Haack reaction and a milder
approach using formamidine acetate.

Introduction

Phloroglucinol is a highly activated aromatic compound that readily undergoes electrophilic
substitution. Its formylation introduces a reactive aldehyde group, creating 2,4,6-
trihydroxybenzaldehyde, a versatile precursor for a range of complex organic molecules. The
selection of a synthetic method depends on factors such as scale, available reagents, and
desired purity. The Vilsmeier-Haack reaction is a classical and effective method, while the use
of formamidine acetate offers a less harsh alternative.

Data Presentation
Table 1: Comparison of Formylation Methods for
Phloroglucinol
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Parameter

Formamidine Acetate
Method

Vilsmeier-Haack Reaction

Vilsmeier Reagent (from POCIs

Formylating Agent
Y 979 and DMF)

Formamidine Acetate / Acetic
Anhydride

Typical Solvent

Dichloromethane (DCM), DMF

Tetrahydrofuran (THF)

Reaction Temperature

0 °C to room temperature

45 °C

Reaction Time ~6.5 hours

24 hours

Aqueous work-up with base

Work-u
P (e.g., NaOAc)

Evaporation and aqueous

work-up

~77% (general for electron-rich

Reported Yield
arenes)[1]

Not explicitly stated for

phloroglucinol

Table 2: Physicochemical and Spectroscopic Data for

2,4,6-Trihydroxybenzaldehyde

Property

Value

Molecular Formula

C7HeOa

Molecular Weight 154.12 g/mol [2]

CAS Number 487-70-7[2]

Appearance Colorless to beige solid

Melting Point 195 °C (decomposes)

Solubility Soluble in water, ethanol, and diethyl ether.[2]
1H NMR Spectral data available.[3]

13C NMR Spectral data available.

IR Spectrum Data available in the NIST WebBook.

Mass Spectrum

Data available in the NIST WebBook.
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Experimental Protocols
Protocol 1: Vilsmeier-Haack Formylation of
Phloroglucinol

The Vilsmeier-Haack reaction utilizes a Vilsmeier reagent, an electrophilic iminium salt, to
formylate electron-rich aromatic rings.[4][5][6]

Materials:

Phloroglucinol

e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM, anhydrous)
o Sodium acetate (NaOAc)

e Diethyl ether (Et20)

e Sodium sulfate (Na2S0a4, anhydrous)
e Deionized water

Brine solution

Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping
funnel, and a nitrogen inlet, dissolve phloroglucinol (1.0 eq) in anhydrous DMF.

e Cool the solution to 0 °C in an ice bath.

e Slowly add phosphorus oxychloride (1.1 - 1.5 eq) dropwise to the stirred solution,
maintaining the temperature below 5 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for approximately 6.5 hours.[1]

Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture back to 0 °C.

Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium
acetate.

Extract the product into diethyl ether.
Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

Purify the crude 2,4,6-trihydroxybenzaldehyde by column chromatography on silica gel or
by recrystallization.

Protocol 2: Formylation of Phloroglucinol using
Formamidine Acetate

This method provides a milder alternative to the Vilsmeier-Haack reaction and avoids the use

of phosphorus oxychloride.

Materials:

Phloroglucinol (1.0 eq)

Formamidine acetate (5.0 eq)

Acetic anhydride (10.0 eq)

Tetrahydrofuran (THF)

Deionized water
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Procedure:

Combine phloroglucinol (1.0 eq, e.g., 2.00 g, 15.9 mmol) and formamidine acetate (5.0 eq,
e.g., 8.25 g, 79.4 mmol) in a round-bottom flask.

e Add THF (e.g., 200 mL) and stir the mixture at 45 °C until the target temperature is reached.
e Add acetic anhydride (10.0 eq, e.g., 14.7 mL, 159 mmol) to the reaction mixture.
o Cap the flask and allow the reaction to proceed for 24 hours at 45 °C.

o After 24 hours, remove the THF, excess acetic anhydride, and acetic acid under reduced
pressure at 50 °C.

e Add deionized water (e.g., 200 mL) to the residue and stir at 40 °C for 2 hours to induce
precipitation and hydrolysis of any intermediates.

« |solate the solid product by filtration, wash with cold water, and dry under vacuum to obtain
2,4,6-trihydroxybenzaldehyde.

Visualizations
Vilsmeier-Haack Reaction Workflow
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Vilsmeier-Haack Formylation of Phloroglucinol
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Caption: Workflow for the Vilsmeier-Haack formylation of phloroglucinol.
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Formamidine Acetate Method Workflow

Formylation of Phloroglucinol with Formamidine Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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